Cas no 2172576-90-6 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidin-2-yl}acetic acid
• CAS No: 2172576-90-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6339849
• PubChem ID: 165584218
• Update Time: 2025-10-29

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidin-2-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]piperidin-2-yl}acetic acid
• EN300-1535725
• 2172576-90-6

• Inchi： 1S/C26H30N2O6/c29-18(14-24(30)28-12-6-5-7-17(28)13-25(31)32)15-27-26(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23,29H,5-7,12-16H2,(H,27,33)(H,31,32)
• InChI Key： XXKGCUPNMGGMIG-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylpiperidin-2-yl}acetic acid

Compound CAS No 2172576-90-6: 2-{1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoyl]piperidin-2-yl}acetic Acid

The compound with CAS No 2172576-90-6, known as 2-{1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoyl]piperidin-2-yl}acetic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structure and promising applications in drug delivery systems and as a precursor for bioactive molecules.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during chemical synthesis, making this compound highly valuable in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency and specificity of peptide synthesis, particularly in the context of developing novel therapeutic agents.

The piperidine ring within the molecule contributes to its structural stability and potential bioavailability. Piperidine derivatives are widely studied for their pharmacological properties, including their ability to modulate ion channels and enzyme activities. Recent research has focused on optimizing the synthesis of piperidine-containing compounds to improve their solubility and bioavailability, which are critical factors in drug development.

The acetic acid moiety at the terminus of the molecule adds to its versatility, as acetic acid derivatives are commonly used in pharmaceuticals due to their ability to enhance drug absorption and reduce toxicity. Studies have shown that modifying the acetic acid group can significantly influence the pharmacokinetics of the compound, making it a promising candidate for targeted drug delivery systems.

Recent advancements in chemical synthesis techniques have enabled researchers to produce this compound with high precision and yield. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of the Fmoc-piperidine linkage, reducing reaction times while maintaining product quality. Such innovations are pivotal in scaling up production for preclinical studies and eventual clinical trials.

In terms of applications, this compound has shown potential as a precursor for bioactive peptides and enzyme inhibitors. Its structure allows for easy modification at various positions, enabling researchers to explore its activity against a wide range of targets, including kinases, proteases, and ion channels. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, guiding researchers in designing more effective analogs. Additionally, quantum chemical calculations have shed light on the electronic properties of the molecule, aiding in the prediction of its reactivity under various conditions.

In conclusion, CAS No 2172576-90-6 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent breakthroughs in synthetic methodologies and computational tools, positions it as a key player in the creation of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.